Cas no 946402-23-9 (2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide)

• Product Name: 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide
• CAS No: 946402-23-9
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 2818194
• PubChem ID: 52916025
• Update Time: 2025-11-05

2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUOROPHENYL)-N-METHOXY-N-METHYLACETAMIDE
• Benzeneacetamide, 2-fluoro-N-methoxy-N-methyl-
• 2-(2-Fluorophenyl)-N-methoxy-N- methylacetamide
• 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide

• Inchi： 1S/C10H12FNO2/c1-12(14-2)10(13)7-8-5-3-4-6-9(8)11/h3-6H,7H2,1-2H3
• InChI Key： GDGGJDZQGNNTQV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(N(C)OC)=O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide

2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide (CAS No. 946402-23-9): An Overview of Its Properties and Applications

2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide (CAS No. 946402-23-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as FPMMA, is characterized by its unique structure, which includes a fluorinated phenyl group, a methoxy group, and a methyl group attached to an acetamide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide typically involves the reaction of 2-fluorophenylacetic acid with methanol in the presence of a suitable catalyst, followed by the formation of the amide bond with methylamine. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for its widespread use in research and development.

In terms of its physical properties, 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide is a white crystalline solid with a melting point ranging from 75°C to 78°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and formulation processes in pharmaceutical research.

The biological activity of 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide has been extensively studied due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors. For instance, studies have demonstrated that FPMMA can act as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders.

In addition to its enzymatic inhibition properties, 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that this compound can reduce inflammation and pain by modulating key signaling pathways involved in these processes. These findings suggest that FPMMA could be developed into novel therapeutic agents for conditions such as arthritis and neuropathic pain.

The safety profile of 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide is another critical aspect that has been evaluated in various studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an essential factor for its potential use in clinical settings. However, further research is needed to fully understand its long-term effects and potential side effects.

In the context of drug development, the pharmacokinetic properties of 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide have been studied to optimize its delivery and efficacy. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring that it reaches its intended target effectively. These findings have paved the way for further preclinical and clinical trials to evaluate its therapeutic potential.

The application of 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide extends beyond pharmaceuticals into other areas such as agrochemicals and materials science. In agrochemical research, this compound has been explored for its potential as a plant growth regulator or pesticide due to its unique chemical structure and biological activity. In materials science, it has been investigated for its use in the development of functional polymers and coatings due to its ability to enhance specific material properties.

In conclusion, 2-(2-Fluorophenyl)-N-methoxy-N-methylacetamide (CAS No. 946402-23-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and biological properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the scientific community.